Cas no 67679-11-2 (Cyclohexanone, 2-acetyl-2-(2-propenyl)-)

Cyclohexanone, 2-acetyl-2-(2-propenyl)- Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-2-(2-propenyl)-
• 2-acetyl-2-prop-2-enylcyclohexan-1-one
• DTXSID20477957
• 67679-11-2

• InChIKey： TUQLVPINSFVPOL-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H16O2/c1-3-7-11(9(2)12)8-5-4-6-10(11)13/h3H,1,4-8H2,2H3
• SMILES： CC(=O)C1(CCCCC1=O)CC=C

Computed Properties

• Exact Mass: 180.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 180.115029749g/mol
• Heavy Atom Count: 13
• Complexity: 243
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14